Cas no 2098042-04-5 (1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid)

1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group at the 1-position and a phenyl substituent at the 3-position, contributing to enhanced metabolic stability and lipophilicity. The carboxylic acid moiety at the 5-position allows for further functionalization, making it a versatile intermediate in medicinal chemistry. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its synthetic utility and potential as a building block for drug discovery underscore its importance in organic and industrial chemistry.
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid structure
2098042-04-5 structure
Product name:1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
CAS No:2098042-04-5
MF:C11H8F2N2O2
MW:238.190229415894
CID:5725466
PubChem ID:121211312

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
    • 2-(difluoromethyl)-5-phenylpyrazole-3-carboxylic acid
    • F2198-1289
    • 2098042-04-5
    • AKOS026721424
    • Inchi: 1S/C11H8F2N2O2/c12-11(13)15-9(10(16)17)6-8(14-15)7-4-2-1-3-5-7/h1-6,11H,(H,16,17)
    • InChI Key: KNKWBKFHQFOSOP-UHFFFAOYSA-N
    • SMILES: FC(N1C(C(=O)O)=CC(C2C=CC=CC=2)=N1)F

Computed Properties

  • Exact Mass: 238.05538383g/mol
  • Monoisotopic Mass: 238.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.1Ų

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2198-1289-10g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
10g
$1407.0 2023-09-06
TRC
D137191-1g
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid
2098042-04-5
1g
$ 475.00 2022-06-05
Life Chemicals
F2198-1289-2.5g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F2198-1289-1g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
1g
$335.0 2023-09-06
Life Chemicals
F2198-1289-5g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F2198-1289-0.25g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
0.25g
$302.0 2023-09-06
TRC
D137191-500mg
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid
2098042-04-5
500mg
$ 320.00 2022-06-05
Life Chemicals
F2198-1289-0.5g
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
2098042-04-5 95%+
0.5g
$318.0 2023-09-06
TRC
D137191-100mg
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid
2098042-04-5
100mg
$ 95.00 2022-06-05

Additional information on 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid (CAS: 2098042-04-5)

1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS: 2098042-04-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and targeted therapeutics. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structural features, including the difluoromethyl group and the pyrazole-carboxylic acid moiety, contribute to its ability to interact with various biological targets. Recent synthetic methodologies have optimized the production of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid, enabling higher yields and purity, which are critical for pharmacological studies. Advances in green chemistry approaches have also been reported, reducing the environmental impact of its synthesis.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its efficacy as a cyclooxygenase-2 (COX-2) inhibitor, suggesting potential applications in anti-inflammatory therapies. Additionally, its role in modulating other enzymatic targets, such as kinases, has been explored, opening avenues for cancer treatment.

Further investigations into the pharmacokinetic properties of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid have provided insights into its bioavailability and metabolic stability. Preclinical studies in animal models have shown promising results, with the compound exhibiting favorable absorption and distribution profiles. These findings underscore its potential as a lead compound for further drug development.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action at the molecular level and to optimize its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The continued exploration of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid highlights its significance in the evolving landscape of chemical biology and drug discovery.

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